Cas no 1234811-52-9 (N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 1234811-52-9
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 5913264
• PubChem ID: 52992580
• Update Time: 2025-05-30

N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-[(pyridin-2-yl)methyl]-N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• F5854-0914
• N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• AKOS024522390
• 1234811-52-9
• VU0523850-1

• Inchi： 1S/C20H18N2O3S/c23-20(19-13-24-17-6-1-2-7-18(17)25-19)22(11-15-8-10-26-14-15)12-16-5-3-4-9-21-16/h1-10,14,19H,11-13H2
• InChI Key： LZKMVGTXFNOVBH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(CC1C=CC=CN=1)C(C1COC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 366.10381361g/mol
• Monoisotopic Mass: 366.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Introduction to N-(pyridin-2-ylmethyl)-N-(thiophen-3-yl1234811-52-9)

N-(pyridin-2-ylmethyl)-N-(thiophen-3-yl1234811-52-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that exhibit a broad spectrum of biological activities, making it a valuable candidate for further investigation in drug discovery and development. The structural features of this compound, particularly the presence of pyridine and thiophene rings, contribute to its unique chemical properties and potential therapeutic applications.

The benzodioxine core of N-(pyridin-2-ylmethyl)-N-(thiophen-3-yl

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors implicated in various diseases. N-(pyridin-2-ylmethyl)-N-(thiophen-3-yl

The thiophene moiety further contributes to the compound's pharmacological profile by providing additional sites for molecular recognition. Thiophenes are well-known for their versatility in drug design, often serving as key pharmacophores in therapeutic agents. The combination of pyridine and thiophene in N-(pyridin-2-ylmethyl)-N-(thiophen-3-yl

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification and optimization of promising drug candidates like N-(pyridin-2-ylmethyl)-N-(thiophen-3-yl

The synthesis of N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylium)

In vitro studies have demonstrated the potential therapeutic efficacy of N-(pyridin-Z-ylium)methyl)-N-(\textit{thiophen-Z-ylium})methyl]-\textit{Z},\textit{Z}-dihydro-l,l-benzodioxinc-Z-carboxamide against various disease models. Notably, this compound has shown promise in preclinical trials as an inhibitor of kinases involved in cancer cell proliferation. The benzodioxine core interacts with ATP-binding sites on these kinases, thereby disrupting their function and inhibiting tumor growth. Additionally, the compound's ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The safety profile of N-(\textbf{pyridin-Z-ylium})methyl]-N(\textbf{thiophen-Z-ylium})methyl]-\textbf{Z},\textbf{Z}-dihydro-l,l-benzodioxinc-\textbf{Z}-carboxamide is under ongoing investigation. Preliminary toxicity studies indicate that the compound exhibits moderate solubility in water and organic solvents, which could influence its pharmacokinetic behavior. However, no significant adverse effects have been observed at tested doses levels so far. Further studies are needed to fully assess its safety profile before it can be considered for clinical use.

The future development of N-(\textbf{pyridin-Z-ylium})methyl]-N(\textbf{thiophen-Z-ylium})methyl]-\textbf{Z},\textbf{Z}-dihydro-l,l-benzodioxinc-\textbf{Z}-carboxamide holds great promise as a therapeutic agent. Ongoing research aims to explore its potential applications in treating not only cancer but also other diseases such as inflammation-related disorders and neurodegenerative conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress toward bringing this promising compound into clinical practice.